Cas no 1314658-75-7 (N-4-(1-cyanocyclobutyl)phenylacetamide)
N-4-(1-cyanocyclobutyl)phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-4-(1-cyanocyclobutyl)phenylacetamide
- EN300-1850815
- N-[4-(1-cyanocyclobutyl)phenyl]acetamide
- 1314658-75-7
-
- Inchi: 1S/C13H14N2O/c1-10(16)15-12-5-3-11(4-6-12)13(9-14)7-2-8-13/h3-6H,2,7-8H2,1H3,(H,15,16)
- InChI Key: HJCWXDCUHSPHGB-UHFFFAOYSA-N
- SMILES: O=C(C)NC1C=CC(=CC=1)C1(C#N)CCC1
Computed Properties
- Exact Mass: 214.110613074g/mol
- Monoisotopic Mass: 214.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52.9Ų
N-4-(1-cyanocyclobutyl)phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1850815-0.05g |
N-[4-(1-cyanocyclobutyl)phenyl]acetamide |
1314658-75-7 | 0.05g |
$864.0 | 2023-09-19 | ||
| Enamine | EN300-1850815-0.1g |
N-[4-(1-cyanocyclobutyl)phenyl]acetamide |
1314658-75-7 | 0.1g |
$904.0 | 2023-09-19 | ||
| Enamine | EN300-1850815-0.25g |
N-[4-(1-cyanocyclobutyl)phenyl]acetamide |
1314658-75-7 | 0.25g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1850815-0.5g |
N-[4-(1-cyanocyclobutyl)phenyl]acetamide |
1314658-75-7 | 0.5g |
$987.0 | 2023-09-19 | ||
| Enamine | EN300-1850815-1.0g |
N-[4-(1-cyanocyclobutyl)phenyl]acetamide |
1314658-75-7 | 1g |
$1029.0 | 2023-06-01 | ||
| Enamine | EN300-1850815-2.5g |
N-[4-(1-cyanocyclobutyl)phenyl]acetamide |
1314658-75-7 | 2.5g |
$2014.0 | 2023-09-19 | ||
| Enamine | EN300-1850815-5.0g |
N-[4-(1-cyanocyclobutyl)phenyl]acetamide |
1314658-75-7 | 5g |
$2981.0 | 2023-06-01 | ||
| Enamine | EN300-1850815-10.0g |
N-[4-(1-cyanocyclobutyl)phenyl]acetamide |
1314658-75-7 | 10g |
$4421.0 | 2023-06-01 | ||
| Enamine | EN300-1850815-1g |
N-[4-(1-cyanocyclobutyl)phenyl]acetamide |
1314658-75-7 | 1g |
$1029.0 | 2023-09-19 | ||
| Enamine | EN300-1850815-5g |
N-[4-(1-cyanocyclobutyl)phenyl]acetamide |
1314658-75-7 | 5g |
$2981.0 | 2023-09-19 |
N-4-(1-cyanocyclobutyl)phenylacetamide Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on N-4-(1-cyanocyclobutyl)phenylacetamide
Comprehensive Overview of N-4-(1-cyanocyclobutyl)phenylacetamide (CAS No. 1314658-75-7): Properties, Applications, and Research Insights
N-4-(1-cyanocyclobutyl)phenylacetamide (CAS No. 1314658-75-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a cyanocyclobutyl moiety with a phenylacetamide backbone, offering potential applications in drug discovery and material science. Its molecular formula and precise synthesis methods have been documented in recent patents, highlighting its relevance in modern medicinal chemistry.
Recent studies indicate that N-4-(1-cyanocyclobutyl)phenylacetamide may serve as a key intermediate in the development of small-molecule inhibitors, particularly targeting enzymes involved in inflammatory pathways. Researchers are exploring its structure-activity relationship (SAR) to optimize bioavailability and selectivity. The compound's logP value and hydrogen-bonding capacity make it a candidate for blood-brain barrier penetration, a hot topic in neurodegenerative disease research.
From a synthetic chemistry perspective, the cyanocyclobutyl group in 1314658-75-7 introduces steric constraints that influence conformational flexibility. This property aligns with current trends in fragment-based drug design (FBDD), where rigid scaffolds are prized for their ability to enhance binding affinity. Analytical techniques like LC-MS and NMR spectroscopy confirm the compound's stability under physiological conditions, addressing common queries about its in vitro performance.
Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of N-4-(1-cyanocyclobutyl)phenylacetamide reveals favorable characteristics for further development. Its low cytotoxicity in preliminary assays answers frequent questions about safety thresholds, while its metabolic stability data supports potential oral administration routes—a major focus area in preclinical research forums.
The compound's crystal structure has been resolved via X-ray diffraction, providing critical insights for computational chemistry models. This data is particularly valuable for virtual screening pipelines, a technique increasingly adopted by AI-driven drug discovery platforms. Such applications resonate with trending searches about AI in pharmaceutical R&D and high-throughput screening optimization.
In material science, the nitrile functionality of 1314658-75-7 offers opportunities for polymer modification. Its incorporation into thermosetting resins could improve thermal resistance—an area of interest for advanced composite materials. This dual applicability in life sciences and industrial chemistry makes it a versatile subject for interdisciplinary studies.
Ongoing investigations focus on scaling up N-4-(1-cyanocyclobutyl)phenylacetamide synthesis using continuous flow chemistry, addressing industry demands for green chemistry solutions. Recent publications discuss catalyst optimization to reduce byproducts, aligning with sustainable manufacturing queries prevalent in scientific literature.
As regulatory agencies emphasize ICH guidelines for impurity profiling, analytical methods for 1314658-75-7 have been refined to detect genotoxic impurities at ppm levels. These advancements cater to growing concerns about pharmaceutical quality control, frequently searched by quality assurance professionals.
The compound's patent landscape shows increasing activity since 2020, with claims covering crystalline forms and co-crystals—topics dominating intellectual property discussions in fine chemicals. This legal dimension adds complexity to its commercial development, a nuance often explored in technology transfer dialogues.
Future research directions for N-4-(1-cyanocyclobutyl)phenylacetamide may explore its chiral resolution potential, given the stereochemical implications of the cyclobutane ring. Such studies would intersect with popular inquiries about enantioselective synthesis techniques and their role in developing single-isomer drugs.
1314658-75-7 (N-4-(1-cyanocyclobutyl)phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)